Cas no 32500-01-9 (Cholan-24-oicacid, 3,7,12-trihydroxy-, sodium salt (1:1), (3a,5b,7a,12a)-)

• Product Name: Cholan-24-oicacid, 3,7,12-trihydroxy-, sodium salt (1:1), (3a,5b,7a,12a)-
• CAS No: 32500-01-9
• MF: C₂₄H₃₉NaO₅
• MW: 430.553239107132
• CID: 323084
• PubChem ID: 56840785
• Update Time: 2025-04-19

Cholan-24-oicacid, 3,7,12-trihydroxy-, sodium salt (1:1), (3a,5b,7a,12a)- Chemical and Physical Properties

Names and Identifiers

• Cholan-24-oicacid, 3,7,12-trihydroxy-, sodium salt (1:1), (3a,5b,7a,12a)-
• 32500-01-9
• Cholic

• Inchi： 1S/C24H40O5.Na/c1-13(4-7-21(28)29)16-5-6-17-22-18(12-20(27)24(16,17)3)23(2)9-8-15(25)10-14(23)11-19(22)26;/h13-20,22,25-27H,4-12H2,1-3H3,(H,28,29);/q;+1/p-1/t13?,14-,15+,16+,17-,18-,19+,20-,22-,23-,24+;/m0./s1
• InChI Key： NRHMKIHPTBHXPF-BNTPQDKXSA-M
• SMILES： [Na+].O[C@H]1C[C@@H]2[C@@]3(C)CC[C@H](C[C@H]3C[C@H]([C@H]2[C@@H]2CC[C@H](C(C)CCC(=O)[O-])[C@]21C)O)O

Computed Properties

• Exact Mass: 430.26951862g/mol
• Monoisotopic Mass: 430.26951862g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 4
• Complexity: 643
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 10
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 101Ų